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Compound of Interest

4-(3-Fluoro-5-
Compound Name:
methylphenoxy)piperidine

Cat. No.: B12066363

Get Quote

Abstract & Scope

This guide details the synthetic protocols for 4-(3-Fluoro-5-methylphenoxy)piperidine, a

critical pharmacophore found in GPR119 agonists, muscarinic receptor modulators, and
various CNS-active agents.

We present two validated pathways:

» Route A (Discovery Scale): The Mitsunobu coupling, prioritized for speed and mild conditions
during initial SAR exploration.

e Route B (Scale-Up): A nucleophilic substitution (SN2) strategy via a mesylate intermediate,
optimized for cost-efficiency and avoiding hazardous hydrazine byproducts on multigram
scales.

Retrosynthetic Analysis

The strategic disconnection relies on the formation of the C(sp2)-O-C(sp3) ether linkage. The
piperidine nitrogen is protected with a tert-butoxycarbonyl (Boc) group to prevent N-alkylation
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and ensure solubility in organic solvents.
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Figure 1: Retrosynthetic disconnection showing the convergence of the phenol and piperidine
fragments.

Critical Reagents & Safety Profile
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Handling
Reagent Role Safety Hazard )
Precaution
3-Fluoro-5- ) ) ) Handle in fume hood;
Nucleophile Corrosive, Irritant ) )
methylphenol avoid skin contact.
N-Boc-4- Standard GLP

hydroxypiperidine

Electrophile Precursor

Irritant

handling.

DIAD (Diisopropyl
azodicarboxylate)

Oxidant (Mitsunobu)

Shock Sensitive, Toxic

Store cold; do not
concentrate to

dryness.

Remove oxide

Triphenylphosphine Reductant - byproduct via
i Sensitizer .
(PPh3) (Mitsunobu) precipitation/chromato
graphy.[1]
Methanesulfonyl o Lachrymator, Use strictly anhydrous
) Activation Agent ) N
Chloride (MsCl) Corrosive conditions.

TFA (Trifluoroacetic

acid)

Deprotection Agent

Corrosive, Volatile

Use in well-ventilated
hood.

Experimental Protocols
Route A: Mitsunobu Coupling (Recommended for <5g

Scale)

Rationale: The Mitsunobu reaction offers a direct, one-pot coupling under neutral conditions,
avoiding the harsh basicity required for SNAr or SN2 displacement on unactivated alcohols.

Step 1: Coupling[2]

e Setup: Flame-dry a 250 mL round-bottom flask equipped with a magnetic stir bar and

nitrogen inlet.

o Dissolution: Charge the flask with N-Boc-4-hydroxypiperidine (1.0 equiv, 10.0 mmol, 2.01 g),
3-Fluoro-5-methylphenol (1.1 equiv, 11.0 mmol, 1.39 g), and Triphenylphosphine (1.2 equiv,

12.0 mmol, 3.15 g).
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e Solvent: Add anhydrous THF (50 mL, 0.2 M) and cool the solution to 0 °C in an ice bath.

o Addition: Dropwise add DIAD (1.2 equiv, 12.0 mmol, 2.36 mL) over 15 minutes. Note: The
solution will turn yellow/orange. Exotherm must be controlled.

o Reaction: Remove the ice bath and stir at Room Temperature (23 °C) for 12—-16 hours.

e Monitoring: Check via TLC (Hexane:EtOAc 4:1) or LC-MS. The product typically elutes
higher (less polar) than the starting alcohol.

o Workup: Concentrate the reaction mixture in vacuo. Triturate the residue with cold
Et20:Hexane (1:1) to precipitate triphenylphosphine oxide (TPPO). Filter off the white solid.

« Purification: Purify the filtrate via flash column chromatography (SiO2, 0-20% EtOAc in
Hexanes) to yield N-Boc-4-(3-fluoro-5-methylphenoxy)piperidine as a colorless oil/solid.

o Target Yield: 75-85%

Route B: SN2 Displacement via Mesylate
(Recommended for >10g Scale)

Rationale: Avoids the formation of stoichiometric TPPO and hydrazine byproducts, simplifying
purification on larger scales.

Step 1: Mesylation

¢ Dissolution: Dissolve N-Boc-4-hydroxypiperidine (1.0 equiv) and Triethylamine (1.5 equiv) in
anhydrous DCM (10 vol) at 0 °C.

o Activation: Add Methanesulfonyl chloride (MsClI) (1.2 equiv) dropwise. Stir at 0 °C for 1 hour.

o Workup: Wash with water, saturated NaHCO3, and brine. Dry over Na2S0O4 and concentrate
to yield the crude mesylate (quantitative). Use immediately.

Step 2: Displacement[3]

e Setup: In a reaction vessel, dissolve 3-Fluoro-5-methylphenol (1.1 equiv) in DMF (5 vol).
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Base: Add Cesium Carbonate (Cs2CO3) (2.0 equiv). Stir for 15 minutes to generate the
phenolate.

Addition: Add the crude N-Boc-4-mesyloxypiperidine (1.0 equiv) as a solution in minimal
DMF.

Heating: Heat the mixture to 80 °C for 6—8 hours.

Workup: Cool to RT, dilute with EtOAc, and wash extensively with water/LiCl solution (to
remove DMF).

Purification: Crystallization from Heptane/EtOAc or short silica plug.

Step 3: Global Deprotection (Common to Both Routes)

Objective: Removal of the Boc group to release the secondary amine.[4]

Substrate: Dissolve the intermediate N-Boc ether (1.0 equiv) in DCM (5 vol).

Acidolysis: Add TFA (5 vol) dropwise at 0 °C. Alternative: 4M HCI in Dioxane for HCI salt
formation.

Reaction: Stir at RT for 2 hours. Monitor for disappearance of the Boc-protected species by
LC-MS (M-100 or M-56 mass loss).

Workup (Free Base): Concentrate in vacuo. Redissolve in DCM and wash with 1M NaOH or
saturated NaHCO3. Dry organic layer (Na2S04) and concentrate.[4]

Workup (HCI Salt): If using HCI/Dioxane, dilute with Et20. Filter the white precipitate directly.
Wash with Et20 and dry under vacuum.

Analytical Data Summary
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Parameter Expected Value Notes
Molecular Formula C12H16FNO
Molecular Weight 209.26 g/mol Free Base

0 6.50 (m, 3H, Ar-H), 4.45 (m,
1H, O-CH), 3.15 (m, 2H, N-

1H NMR (400 MHz, CDCI3) CHeq), 2.75 (m, 2H, N-CHax),
2.30 (s, 3H, Ar-CH3), 2.00 (m,
2H), 1.70 (m, 2H).[4][5]

Diagnostic Ar-CH3 singlet at
~2.3 ppm.

LC-MS (ESI+) [M+H]+ = 210.1

Process Workflow Diagram
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Start: Raw Materials
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/
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Figure 2: Decision tree for selecting the optimal synthetic pathway based on scale.
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Troubleshooting & Optimization

Low Yield in Mitsunobu: If the phenol is sterically hindered or electron-rich, the reaction may
be sluggish. Ensure reagents are fresh. ADDP (1,1'-(azodicarbonyl)dipiperidine) and PBu3
can be used as more reactive alternatives to DIAD/PPh3.

Removal of TPPO: If chromatography is difficult, add MgCI2 to the reaction mixture during
workup to complex TPPO, making it less soluble in ether/hexane.

Incomplete Deprotection: If using HCI/Dioxane, ensure the system is anhydrous to prevent
hydrolysis of the ether (unlikely but possible under extreme conditions). TFA is generally
faster.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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